Cas no 578747-98-5 (6-(3,4-Dimethoxyphenyl)-3-(2-methoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine)

6-(3,4-Dimethoxyphenyl)-3-(2-methoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine structure
578747-98-5 structure
Product Name:6-(3,4-Dimethoxyphenyl)-3-(2-methoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
CAS No:578747-98-5
MF:C19H18N4O3S
MW:382.436222553253
CID:4768526
Update Time:2023-08-16

6-(3,4-Dimethoxyphenyl)-3-(2-methoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine Chemical and Physical Properties

Names and Identifiers

    • 6-(3,4-dimethoxyphenyl)-3-(2-methoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
    • triazolothiadiazine, 21
    • MLS000040393
    • BMCL181297 Compound 5A
    • cid_662965
    • REGID_for_CID_662965
    • BDBM30027
    • HMS2427C11
    • STK877959
    • SMR000043645
    • ST081704
    • 1,2-dimethoxy-4-[3-(2-methoxyphenyl)(7H-1,2,4-triazolo[3,4-b]1,3,4-thiadiazin- 6-y
    • 6-(3,4-Dimethoxyphenyl)-3-(2-methoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
    • Inchi: 1S/C19H18N4O3S/c1-24-15-7-5-4-6-13(15)18-20-21-19-23(18)22-14(11-27-19)12-8-9-16(25-2)17(10-12)26-3/h4-10H,11H2,1-3H3
    • InChI Key: SMOWDUACKVMUAN-UHFFFAOYSA-N
    • SMILES: S1C2=NN=C(C3C=CC=CC=3OC)N2N=C(C2C=CC(=C(C=2)OC)OC)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 537
  • XLogP3: 3.5
  • Topological Polar Surface Area: 96.1
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